Cas no 81650-04-6 (Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate)

Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate structure
81650-04-6 structure
Product name:Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate
CAS No:81650-04-6
MF:C11H12N2O7
MW:284.222183227539
CID:2859032
PubChem ID:2774197

Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate Chemical and Physical Properties

Names and Identifiers

    • 3-(4-hydroxy-3,5-dinitro-phenyl)-propionic acid ethyl ester
    • ETHYL 3-(4-HYDROXY-3,5-DINITROPHENYL)PROPANOATE
    • AKOS024319231
    • 653-655-5
    • 81650-04-6
    • Ethyl 3,5-dinitro-4-hydroxyhydrocinnamate
    • Inchi: InChI=1S/C11H12N2O7/c1-2-20-10(14)4-3-7-5-8(12(16)17)11(15)9(6-7)13(18)19/h5-6,15H,2-4H2,1H3
    • InChI Key: YLIMSIWQDHNBCZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 284.06445073Da
  • Monoisotopic Mass: 284.06445073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 138Ų

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